![molecular formula C8H6F5NO2S B6222514 ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate CAS No. 2758002-77-4](/img/no-structure.png)
ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate
Overview
Description
Ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate, also known as EFTA, is a fluoroalkyl thiazole derivative with potential applications in chemical synthesis, drug discovery, and biomedical research. EFTA is a versatile building block that has been used to synthesize a wide variety of compounds with potential biological activity. EFTA is an interesting and potentially useful molecule due to its unique combination of physical and chemical properties, including its low toxicity, solubility in organic solvents, and stability in aqueous solutions.
Mechanism of Action
Ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate has been shown to act as an inhibitor of enzymes and receptors. ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate has been shown to bind to active sites on enzymes and receptors, blocking their activity. ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate has also been shown to bind to and activate certain signaling pathways, leading to changes in cell behavior.
Biochemical and Physiological Effects
ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate has been shown to have a variety of biochemical and physiological effects. ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate has been shown to inhibit the activity of enzymes and receptors, leading to changes in cell behavior. ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate has also been shown to modulate the activity of certain signaling pathways, leading to changes in gene expression and cellular metabolism. ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate has also been shown to modulate the activity of certain neurotransmitters, leading to changes in behavior.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate in laboratory experiments include its low toxicity, solubility in organic solvents, and stability in aqueous solutions. ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate is also a versatile building block that can be used to synthesize a wide variety of compounds with potential biological activity. However, ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate can be difficult to synthesize and is relatively expensive, making it more difficult to use in laboratory experiments.
Future Directions
The potential future directions for ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate include further studies on its mechanism of action, biochemical and physiological effects, and potential applications in drug discovery and biomedical research. Additionally, further studies could be conducted on the synthesis of ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate and its derivatives, as well as the development of new and improved methods for synthesizing ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate. Finally, further studies could be conducted on the use of ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate in imaging and diagnostic applications.
Synthesis Methods
Ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate can be synthesized through a variety of methods, including the reaction of 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetic acid with ethyl bromide in the presence of a base such as sodium hydroxide. The reaction is typically carried out at room temperature and yields a pale yellow solid product.
Scientific Research Applications
Ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate has been used in a variety of scientific research applications, including the synthesis of small molecules, peptides, and proteins. ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate has also been used as a linker in the synthesis of a variety of different compounds, including inhibitors of enzymes and receptors. ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate has also been used in the synthesis of fluorescent probes and imaging agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate involves the reaction of ethyl 2,2-difluoro-2-(bromomethyl)acetate with 5-(trifluoromethyl)-1,3-thiazole-2-amine in the presence of a base to form the desired product.", "Starting Materials": [ "Ethyl 2,2-difluoro-2-(bromomethyl)acetate", "5-(Trifluoromethyl)-1,3-thiazole-2-amine", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Ethyl 2,2-difluoro-2-(bromomethyl)acetate is reacted with a base (e.g. potassium carbonate) in an aprotic solvent (e.g. DMF) to form the corresponding carbanion intermediate.", "Step 2: 5-(Trifluoromethyl)-1,3-thiazole-2-amine is added to the reaction mixture and stirred at room temperature for several hours.", "Step 3: The reaction mixture is quenched with water and extracted with an organic solvent (e.g. ethyl acetate).", "Step 4: The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.", "Step 5: The crude product is purified by column chromatography to yield ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate as a white solid." ] } | |
CAS RN |
2758002-77-4 |
Product Name |
ethyl 2,2-difluoro-2-[5-(trifluoromethyl)-1,3-thiazol-2-yl]acetate |
Molecular Formula |
C8H6F5NO2S |
Molecular Weight |
275.2 |
Purity |
95 |
Origin of Product |
United States |
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